Cas no 2639401-56-0 (Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate)

• Product Name: Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate
• CAS No: 2639401-56-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5663395
• PubChem ID: 165900576
• Update Time: 2025-07-19

Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate
• 2639401-56-0
• EN300-27732413
• Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(17)13-7-5-10-9-11(18-4)6-8-12(10)16-13/h6,8-9,13,16H,5,7H2,1-4H3
• InChI Key： AQFMRNPNJMDQJF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC2C=C(C=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate

Introduction to Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS No. 2639401-56-0)

Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS No. 2639401-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 6-methoxy substituent in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate consists of a quinoline core modified with a tetrahydropyridine ring. This modification enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design. The carboxylate functionality at the 2-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The 6-methoxy group in Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate is particularly noteworthy as it has been shown to modulate enzyme activity and interfere with pathogenic processes. This has led to its investigation as a lead compound in several preclinical studies aimed at identifying novel therapeutic agents.

The synthesis of Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the complex molecular framework of this compound.

The pharmacological profile of Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with biological targets suggests potential applications in treating neurological disorders by modulating neurotransmitter release and receptor activity. These findings have prompted further investigation into its mechanism of action and potential clinical utility.

The compound's stability under various storage conditions is another critical aspect that has been thoroughly evaluated. Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate exhibits good stability when stored at controlled temperatures away from moisture and light. This ensures that the compound remains effective throughout its shelf life, making it suitable for both research purposes and potential future clinical trials.

The growing interest in Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that enhance its bioavailability and target specificity. Lipid-based nanoparticles and prodrugs are among the promising approaches being investigated to improve the delivery efficiency of this compound to therapeutic sites.

In conclusion, Tert-butyl 6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylate (CAS No. 2639401-56-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to evolve，so too will its potential applications in addressing some of the most challenging diseases faced by humanity today.